Cas no 1259680-82-4 (trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester)

• Product Name: trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester
• CAS No: 1259680-82-4
• CID: 4552588
• Update Time: 2025-05-27

trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester Chemical and Physical Properties

Names and Identifiers

• trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester

Additional information on trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester

Comprehensive Overview of trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester (CAS No. 1259680-82-4)

trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester (CAS No. 1259680-82-4) is a deuterated derivative of a key intermediate in organic synthesis and pharmaceutical research. This compound, characterized by its deuterium-labeled structure, plays a pivotal role in isotope labeling studies, metabolic pathway analysis, and drug discovery. Its unique properties make it invaluable for researchers focusing on stable isotope applications and mechanistic investigations in medicinal chemistry.

The growing demand for deuterated compounds like trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester is driven by advancements in NMR spectroscopy and mass spectrometry. These techniques rely heavily on isotopic labeling to enhance signal resolution and trace molecular interactions. As the pharmaceutical industry increasingly adopts precision medicine and personalized therapeutics, deuterated analogs are gaining traction for their ability to improve drug pharmacokinetics and reduce metabolic degradation.

One of the most searched questions in this domain is: "What are the applications of deuterated esters in drug development?" This compound addresses this query by serving as a versatile building block for synthesizing deuterated active pharmaceutical ingredients (APIs). Its methyl ester group and dimethylamino functionality enable selective modifications, making it ideal for structure-activity relationship (SAR) studies and bioisostere design.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for deuterated compounds. trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester aligns with this trend, as its deuterium incorporation can minimize unwanted side reactions and improve reaction efficiency. This is particularly relevant given the rising interest in eco-friendly synthetic methods and catalytic deuteration techniques.

From a market perspective, the demand for high-purity deuterated chemicals is projected to grow, fueled by expanding proteomics and metabolomics research. The compound’s CAS No. 1259680-82-4 is frequently indexed in scientific databases, reflecting its significance in academic and industrial research. Its stability under physiological conditions also makes it a candidate for in vivo tracer studies.

Another trending topic is the integration of AI-driven drug design with isotopic labeling. trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester exemplifies how computational tools can predict optimal deuterium positions to enhance drug efficacy and safety profiles. This synergy between cheminformatics and synthetic chemistry is reshaping modern pharmaceutical R&D.

In summary, trans 4-Dimethylaminocrotonic Acid-d6 Methyl Ester (CAS No. 1259680-82-4) stands at the intersection of isotope science and medicinal chemistry. Its applications span from analytical method development to next-generation therapeutics, making it a cornerstone for innovation in life sciences. As research continues to uncover new uses for deuterated molecules, this compound will remain a critical tool for scientists worldwide.